3-Cyclopropoxy-2-iodobenzamide

• Molecular Formula: C10H10INO2
• Molecular Weight: 303.10 g/mol
• IUPAC Name: 3-cyclopropyloxy-2-iodobenzamide
• InChI: InChI=1S/C10H10INO2/c11-9-7(10(12)13)2-1-3-8(9)14-6-4-5-6/h1-3,6H,4-5H2,(H2,12,13)
• InChI Key: XRNYXLJIOMMOJS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC=CC(=C2I)C(=O)N

Description

3-Cyclopropoxy-2-iodobenzamide is a halogenated aromatic compound characterized by a cyclopropoxy substituent at the 3-position and an iodine atom at the 2-position of the benzamide scaffold. Cyclopropane rings are known to enhance metabolic stability in drug candidates, while iodine atoms may serve as handles for further functionalization (e.g., in radiolabeling or cross-coupling reactions) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-2-iodobenzamide typically involves the iodination of 3-cyclopropoxybenzamide. One common method includes the use of iodine and a suitable oxidizing agent to introduce the iodine atom at the 2-position of the benzene ring. The reaction is usually carried out in an organic solvent such as dichloromethane or acetonitrile, under controlled temperature conditions .

Industrial Production Methods

While specific industrial production methods for 3-Cyclopropoxy-2-iodobenzamide are not widely documented, the general approach would involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions, such as temperature, solvent, and reaction time, to ensure high yield and purity of the final product. Industrial production may also involve continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-2-iodobenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as Oxone® (2KHSO5·KHSO4·K2SO4) in mixed solvents like acetonitrile and water.

Substitution: The iodine atom in the compound can be substituted with other nucleophiles through nucleophilic substitution reactions.

Cycloaddition: The compound can participate in [3+2] cycloaddition reactions, forming complex cyclic structures.

Common Reagents and Conditions

Oxidation: Oxone® in acetonitrile/water at 70°C.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Cycloaddition: Cycloaddition reactions often require catalysts such as Lu(OTf)3 and are carried out at room temperature or slightly elevated temperatures.

Major Products Formed

Oxidation: Formation of carbonyl compounds or carboxylic acids.

Substitution: Formation of substituted benzamides.

Cycloaddition: Formation of spiro-γ-thiolactone oxindoles.

Scientific Research Applications

3-Cyclopropoxy-2-iodobenzamide has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis, particularly in the formation of complex cyclic structures through cycloaddition reactions.

Biology: Potential use in the study of biological pathways and interactions due to its ability to form stable complexes with biomolecules.

Medicine: Investigated for its potential as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the development of new materials and catalysts for various industrial processes.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-2-iodobenzamide involves its ability to participate in various chemical reactions, forming stable intermediates and products. The iodine atom at the 2-position of the benzene ring plays a crucial role in its reactivity, facilitating substitution and cycloaddition reactions. The compound’s cyclopropoxy group also contributes to its unique chemical properties, enabling it to interact with different molecular targets and pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

However, structural analogs and compounds with overlapping functional groups or applications can be inferred from the data. Below is a comparative analysis based on available evidence:

Structural Analogues

Compound Name	Key Features	Applications/Relevance	Reference
Dacarbazine	Triazenoimidazole carboxamide structure	Alkylating agent used in chemotherapy (e.g., melanoma, Hodgkin’s lymphoma)
Procarbazine	Methylhydrazine derivative with isopropylcarbamoyl group	Antineoplastic agent for brain tumors and lymphomas
Bleomycin Sulfate	Glycopeptide antibiotic with sulfur-containing moieties	Treatment of squamous cell carcinomas and Hodgkin’s lymphoma
3-Chlorobenzaldehyde	Chlorine-substituted benzaldehyde	Intermediate in organic synthesis (e.g., agrochemicals, pharmaceuticals)

Key Observations:

• Dacarbazine shares a carboxamide group with 3-Cyclopropoxy-2-iodobenzamide but incorporates a triazeno moiety critical for DNA alkylation . The iodine in the latter could hypothetically enhance electrophilicity compared to chlorine or hydrogen substituents.
• Procarbazine features a hydrazine backbone, which differs from the benzamide core of the target compound but highlights the importance of carbamoyl groups in antitumor activity .